Cas no 159016-23-6 (N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester)

• Product Name: N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester
• CAS No: 159016-23-6
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• MDL: MFCD10568177
• CID: 4607173
• Update Time: 2025-10-30

N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• N'-[1-Amino-2-p-tolylethylidene]-hydrazinecarboxylic acid tert-butyl ester
• N-[1-Amino-2-p-tolylethylidine]hydrazinecarboxylic acid tert-butyl ester
• N'-[2-(4-Methylphenyl)ethanimidoyl](tert-butoxy)carbohydrazide
• Hydrazinecarboxylic acid, 2-[1-imino-2-(4-methylphenyl)ethyl]-, 1,1-dimethylethyl ester
• N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester

• MDL： MFCD10568177
• Inchi： 1S/C14H21N3O2/c1-10-5-7-11(8-6-10)9-12(15)16-17-13(18)19-14(2,3)4/h5-8H,9H2,1-4H3,(H2,15,16)(H,17,18)
• InChI Key： KSXJNMKMMYHZNI-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)NC(=N)CC1=CC=C(C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7

Additional information on N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester

Introduction to N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester (CAS No. 159016-23-6)

N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester, with the CAS number 159016-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential applications in the development of novel therapeutic agents and intermediates. Its unique structural features, characterized by an amino group, a hydrazinecarboxylic acid moiety, and a tert-butyl ester functionality, make it a versatile building block for further chemical modifications and functionalization.

The N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester is particularly interesting due to its role as a precursor in the synthesis of more complex molecules. The presence of the p-tolyl group enhances the lipophilicity of the compound, which can be advantageous in designing bioactive molecules with improved pharmacokinetic properties. Furthermore, the tert-butyl ester group provides a handle for further chemical transformations, such as hydrolysis or reduction, allowing for the exploration of diverse chemical space.

In recent years, there has been growing interest in the development of hydrazine derivatives as pharmacophores due to their broad spectrum of biological activities. Hydrazine-based compounds have been investigated for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester is no exception and has been explored in several research studies for its potential therapeutic applications.

One of the most notable applications of this compound is in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. The hydrazinecarboxylic acid moiety can act as a ligand for metal ions, forming stable complexes that have applications in catalysis, gas storage, and separation technologies. The N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester has been used to develop novel MOFs with enhanced stability and functionality, which could revolutionize various industrial processes.

Another area where this compound has shown promise is in the field of medicinal chemistry. Researchers have utilized N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester as a key intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its role in developing inhibitors for enzymes involved in cancer metabolism. The ability to modify the structure of this compound allows for fine-tuning its biological activity, making it a valuable tool in drug discovery.

The synthesis of N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the condensation of p-toluidine with an appropriate aldehyde derivative, followed by functionalization with hydrazine and subsequent protection with a tert-butyl ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve the efficiency of the synthesis.

In conclusion, N'-1-Amino-2-p-tolylethylidene-hydrazinecarboxylic acid tert-butyl ester (CAS No. 159016-23-6) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.